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Compound of Interest

Compound Name: Cumyl-inaca

Cat. No.: B14078581

An in-depth analysis of Cumyl-INACA reveals the existence of two distinct but related
compounds, each with unique molecular characteristics. This guide provides a comparative
overview of their core chemical data. Due to the limited availability of public-domain
experimental protocols and established signaling pathways for these specific compounds, this
document will focus on their fundamental molecular properties.

Core Molecular Data

A summary of the molecular formula and weight for two identified Cumyl-INACA variants is
presented below. This information is crucial for researchers in the fields of analytical chemistry,
pharmacology, and drug development for accurate quantification and experimental design.

Compound Name Molecular Formula Molecular Weight ( g/mol )
CUMYL-INACA C17H17N30 279.3[1]
CUMYL-EINACA C19H21N30 307.4[2]

CUMYL-INACA is identified with the formal name N-(1-methyl-1-phenylethyl)-1H-indazole-3-
carboxamide[1l]. CUMYL-EINACA, on the other hand, is formally known as 1-ethyl-N-(2-
phenylpropan-2-yl)-1H-indazole-3-carboxamide[2]. The primary structural difference lies in the
presence of an ethyl group on the indazole ring of CUMYL-EINACA.

Experimental Protocols
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Detailed, publicly available experimental protocols for the synthesis, purification, and analysis
of Cumyl-INACA and its analogs are not extensively documented in the provided search
results. Such protocols are typically proprietary to the manufacturing entities or are published in
peer-reviewed scientific literature which was not found. For researchers requiring this
information, sourcing from chemical suppliers' product inserts or the scientific literature would
be the recommended approach.

Signaling Pathways

The specific signaling pathways through which Cumyl-INACA and its derivatives exert their
biological effects are not detailed in the provided information. As synthetic cannabinoids, it is
hypothesized that they act as agonists at cannabinoid receptors, primarily CB1 and CB2,
initiating a cascade of intracellular events. However, without specific studies on these exact
molecules, a diagram of their signaling pathway would be speculative.

To illustrate a generalized cannabinoid receptor signaling pathway, the following diagram is
provided as a conceptual framework.

Target Cell

Decreases
Cumyl-INACA i i i production of Downstream

(Agonist) Cellular Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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